Cas no 13372-80-0 (N-{4-(propan-2-yl)phenylmethylidene}hydroxylamine)

• Product Name: N-{4-(propan-2-yl)phenylmethylidene}hydroxylamine
• CAS No: 13372-80-0
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 227291
• PubChem ID: 6871301
• Update Time: 2025-06-08

N-{4-(propan-2-yl)phenylmethylidene}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• (NE)-N-[(4-propan-2-ylphenyl)methylidene]hydroxylamine
• 4-(isopropyl)benzaldehyde oxime
• 4-isopropylbenzaldehyde oxime
• Benzaldehyde,4-(1-methylethyl)-, oxime
• 4-isopropyl-benzaldehyde-oxime
• 4-Isopropyl-benzaldehyd-oxim
• 4-Isopropyl-benzaldoxim
• 4-isopropylbenzaldoxime
• Cuminaldoxim
• HMS1760O11
• Ai3-07311
• Einecs 236-448-0
• 4-(1-Methylethyl)benzaldehyde oxime
• Benzaldehyde, 4-(1-methylethyl)-, oxime (9CI)
• (E)-4-Isopropylbenzaldehyde oxime
• NSC69956
• NSC-69956
• Benzaldehyde, 4-(1-methylethyl)-, oxime, (Z)- (9CI)
• 3717-17-7
• N-{[4-(propan-2-yl)phenyl]methylidene}hydroxylamine
• SCHEMBL1688580
• Benzaldehyde, 4-(1-methylethyl)-, oxime
• (E)-4-Isopropylbenzaldehydeoxime
• AB01318328-02
• 13372-80-0
• Benzaldehyde, 4-(1-methylethyl)-, oxime, (E)- (9CI)
• NSC 69956
• AKOS001059144
• NCGC00323016-01
• Z49568517
• 3717-18-8
• EN300-07810
• N-{4-(propan-2-yl)phenylmethylidene}hydroxylamine

• Inchi： 1S/C10H13NO/c1-8(2)10-5-3-9(4-6-10)7-11-12/h3-8,12H,1-2H3/b11-7+
• InChI Key： NVKXBDITZDURNJ-YRNVUSSQSA-N
• SMILES： O/N=C/C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 163.10000
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• Melting Point: 64-66 °CEnamineEN300-07810
• PSA: 32.59000
• LogP: 2.61810

N-{4-(propan-2-yl)phenylmethylidene}hydroxylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on N-{4-(propan-2-yl)phenylmethylidene}hydroxylamine

Professional Introduction to N-{4-(propan-2-yl)phenylmethylidene}hydroxylamine (CAS No. 13372-80-0)

N-{4-(propan-2-yl)phenylmethylidene}hydroxylamine, a compound with the CAS number 13372-80-0, is a significant molecule in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecular structure of N-{4-(propan-2-yl)phenylmethylidene}hydroxylamine consists of a phenyl ring substituted with an isopropyl group at the 4-position, linked to a hydroxylamine moiety through a methylene bridge. This configuration imparts distinct chemical reactivity and makes it a valuable candidate for further investigation.

The synthesis of N-{4-(propan-2-yl)phenylmethylidene}hydroxylamine involves a series of well-defined chemical reactions that highlight the compound's synthetic versatility. The process typically begins with the Friedel-Crafts alkylation of benzene to introduce the isopropyl group at the 4-position, followed by the formation of the methylene bridge through appropriate coupling reactions. The final step involves the introduction of the hydroxylamine group, which can be achieved through nucleophilic substitution or other functionalization methods. The precision required in these synthetic steps underscores the compound's complexity and the expertise needed to manipulate its structure effectively.

In recent years, N-{4-(propan-2-yl)phenylmethylidene}hydroxylamine has been explored for its potential applications in pharmaceutical research. Its molecular framework suggests that it may exhibit properties useful in drug design and development. Specifically, the presence of both aromatic and hydroxylamine functionalities provides multiple sites for interaction with biological targets. This dual functionality has been leveraged in studies aimed at developing novel therapeutic agents that can modulate biological pathways relevant to various diseases.

One of the most intriguing aspects of N-{4-(propan-2-yl)phenylmethylidene}hydroxylamine is its role as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize derivatives with enhanced pharmacological properties. For instance, modifications to the phenyl ring or the hydroxylamine moiety have led to compounds with improved solubility, bioavailability, and target specificity. These derivatives are being tested in preclinical studies to evaluate their efficacy and safety profiles, with promising results in several disease models.

The structural features of N-{4-(propan-2-yl)phenylmethylidene}hydroxylamine also make it a valuable tool in chemical biology studies. Its ability to interact with biomolecules such as enzymes and receptors has been exploited in research aimed at understanding molecular mechanisms underlying various physiological processes. By using this compound as an intermediate, scientists have been able to develop probes that can visualize and quantify biological targets in living cells and tissues. This has opened new avenues for investigating disease mechanisms at the molecular level.

Advances in computational chemistry have further enhanced the utility of N-{4-(propan-2-yl)phenylmethylidene}hydroxylamine. Molecular modeling techniques allow researchers to predict how this compound will behave in different environments and how it will interact with other molecules. These predictions are crucial for designing experiments and optimizing synthetic routes before conducting expensive laboratory work. The integration of computational methods with experimental approaches has significantly accelerated the discovery process in pharmaceutical research.

The future prospects for N-{4-(propan-2-yl)phenylmethylidene}hydroxylamine are vast and exciting. As our understanding of biological systems continues to grow, so does the demand for innovative compounds like this one. Ongoing research aims to uncover new applications and expand its utility across multiple fields, including agriculture, materials science, and environmental chemistry. The compound's versatility and potential make it a cornerstone of modern chemical research.

In conclusion, N-{4-(propan-2-yl)phenylmethylidene}hydroxylamine (CAS No. 13372-80-0) is a multifaceted compound with significant implications for scientific advancement. Its unique structure, synthetic accessibility, and potential applications make it a cornerstone of research in chemical biology and pharmaceutical development. As new discoveries are made and technologies evolve, this compound will undoubtedly continue to play a pivotal role in shaping the future of science.